Cas no 118303-91-6 (Benzoic acid,3,6-dihydroxy-2-methoxy-)

• Product Name: Benzoic acid,3,6-dihydroxy-2-methoxy-
• CAS No: 118303-91-6
• Molecular Formula: C₈H₈O₅
• Molecular Weight: 184.14612
• CID: 231148
• PubChem ID: 15647609

Benzoic acid,3,6-dihydroxy-2-methoxy- Properties

Names and Identifiers

• Benzoic acid,3,6-dihydroxy-2-methoxy-
• 3,6-Dihydroxy-2-methoxybenzoicacid
• Leiocarpic acid
• SCHEMBL13835746
• 118303-91-6
• 3,6-Dihydroxy-2-methoxybenzoic acid
• AKOS006286976

• InChIKey： LEYBYZMFOFATIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O5/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3,9-10H,1H3,(H,11,12)
• SMILES： COC1=C(C=CC(=C1C(=O)O)O)O

Computed Properties

• Exact Mass: 184.03714
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.03717335g/mol
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives